Cas no 1249323-62-3 (3-methyl-4-(thiophen-2-yl)butan-2-ol)
3-methyl-4-(thiophen-2-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenepropanol, α,β-dimethyl-
- 3-Methyl-4-(thiophen-2-yl)butan-2-ol
- 3-methyl-4-(thiophen-2-yl)butan-2-ol
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- Inchi: 1S/C9H14OS/c1-7(8(2)10)6-9-4-3-5-11-9/h3-5,7-8,10H,6H2,1-2H3
- InChI Key: SMROQOFCFHQRLU-UHFFFAOYSA-N
- SMILES: C(C1SC=CC=1)C(C)C(O)C
Experimental Properties
- Density: 1.067±0.06 g/cm3(Predicted)
- Boiling Point: 259.0±15.0 °C(Predicted)
- pka: 14.98±0.20(Predicted)
3-methyl-4-(thiophen-2-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1636485-0.05g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 0.05g |
$647.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-0.1g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 0.1g |
$678.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-0.25g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 0.25g |
$708.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-0.5g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 0.5g |
$739.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-1.0g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 1.0g |
$770.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-2.5g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 2.5g |
$1509.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-5.0g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 5.0g |
$2235.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-10.0g |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 10.0g |
$3315.0 | 2023-07-10 | ||
| Enamine | EN300-1636485-50mg |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 50mg |
$528.0 | 2023-09-22 | ||
| Enamine | EN300-1636485-100mg |
3-methyl-4-(thiophen-2-yl)butan-2-ol |
1249323-62-3 | 100mg |
$553.0 | 2023-09-22 |
3-methyl-4-(thiophen-2-yl)butan-2-ol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3-methyl-4-(thiophen-2-yl)butan-2-ol
Introduction to 3-methyl-4-(thiophen-2-yl)butan-2-ol (CAS No: 1249323-62-3)
3-methyl-4-(thiophen-2-yl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 1249323-62-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This organic molecule, featuring a thiophene ring and an alcohol functional group, has garnered attention due to its structural features and potential biological activities. The compound’s unique framework, combining a butyl chain with a thiophenyl moiety, positions it as a valuable scaffold for the development of novel therapeutic agents.
The thiophen-2-yl substituent in 3-methyl-4-(thiophen-2-yl)butan-2-ol contributes to its chemical reactivity and specificity, making it a promising candidate for further investigation. Thiophene derivatives are well-documented for their role in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the secondary alcohol group at the 2-position of the butan chain further enhances its versatility, allowing for diverse functionalization strategies.
Recent advancements in computational chemistry and molecular modeling have highlighted the importance of structural motifs like the one found in 3-methyl-4-(thiophen-2-yl)butan-2-ol. These studies suggest that the compound’s ability to interact with biological targets such as enzymes and receptors may be modulated by subtle changes in its electronic and steric properties. This has spurred interest in synthesizing analogs with optimized binding affinities and selectivity.
In the realm of drug discovery, 3-methyl-4-(thiophen-2-yl)butan-2-ol represents a prime example of how structural diversity can lead to innovative therapeutic solutions. Researchers are exploring its potential as a precursor for more complex molecules, leveraging its reactive sites to introduce additional pharmacophores. The compound’s compatibility with modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, makes it an attractive building block for medicinal chemists.
The biological evaluation of 3-methyl-4-(thiophen-2-yl)butan-2-ol has been the focus of several recent studies. Preliminary assays indicate that the molecule exhibits moderate activity against certain bacterial strains, suggesting its utility in combating resistant pathogens. Additionally, its interaction with cellular pathways relevant to inflammation has been observed, pointing toward potential applications in managing inflammatory diseases. These findings underscore the need for further exploration into its pharmacological profile.
The synthesis of 3-methyl-4-(thiophen-2-yb)butan--22--ol involves well-established organic transformations, including Grignard reactions and Friedel-Crafts acylations. The synthesis pathway is designed to be efficient and scalable, ensuring that sufficient quantities of the compound can be produced for both preclinical and clinical studies. Advances in green chemistry have also influenced the synthesis approach, with efforts to minimize waste and improve atom economy being prioritized.
The future prospects for 3-methyl--44--(thiophen--22--)butan--22--ol are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced therapeutic efficacy. The integration of machine learning algorithms into drug discovery pipelines may further accelerate the identification of promising candidates based on structural features similar to those found in this compound.
In conclusion,33--methyl--44--(thiophen--22--)butan--22--ol (CAS No: 1249323--62--33) stands as a testament to the ingenuity of modern chemical research. Its unique structure and demonstrated biological relevance make it a cornerstone in the development of next-generation pharmaceuticals. As research continues to uncover new applications and synthetic strategies,33--methyl--44--(thiophen--22--)butan--22--ol is poised to play a pivotal role in advancing medical science.
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